Amino Acid/Protein Metabolism
  • FTI-277 hydrochloride
    FTI-277 hydrochloride
    • Cat. No.:
    • B560176
    • CAS No.:
    • Molecular Formula:
    • C22H30ClN3O3S2
    • Molecular Weight:
    • 484.1 g/mol
    Description
    FTI-277 Hcl is an inhibitor of farnesyl transferase (FTase);  a highly potent Ras CAAX peptidomimetic which antagonizes both H- and K-Ras oncogenic signaling.IC50 value:Target: FTase inhibitorin vitro: Trea...
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  • YM-53601
    YM-53601
    • Cat. No.:
    • B611899
    • CAS No.:
    • 182959-33-7
    • Molecular Formula:
    • C21H22ClFN2O
    • Molecular Weight:
    • 372.9 g/mol
    Description
    YM-53601 is a squalene synthase inhibitor (IC50s = 79 and 90 nM in HepG2 cells and rat liver microsomes, respectively). It inhibits cholesterol biosynthesis in rats (ED50 = 32 mg/kg). YM-53601 dose-dependently r...
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  • Kurasoin B
    Kurasoin B
    • Cat. No.:
    • B1231550
    • CAS No.:
    • Molecular Formula:
    • C18H15NO2
    • Molecular Weight:
    • 277.3 g/mol
    Description
    Kurasoin B has been reported in Paecilomyces with data available.
    protein farnesyltransferase inhibitor;  isolated from Paecilomyces;  structure in first source
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  • Fti 277
    Fti 277
    • Cat. No.:
    • B1662898
    • CAS No.:
    • 170006-73-2
    • Molecular Formula:
    • C22H29N3O3S2
    • Molecular Weight:
    • 447.6 g/mol
    Description
    a ras CAAX (C - Cys;  A - aliphatic amino acid;  X - Ser or Met) peptidomimetic;  inhibits farnesyltransferase;  blocks Ras oncogenic signaling by accumulating Ras/Raf complexes in the cytopl...
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  • FTI-2148
    FTI-2148
    • Cat. No.:
    • B1674167
    • CAS No.:
    • Molecular Formula:
    • C24H28N4O3S
    • Molecular Weight:
    • 452.6 g/mol
    Description
    FTI-2148 is a potent farnesyltransferase inhibitor with potential antitumor activity.
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  • Tipifarnib S enantiomer
    Tipifarnib S enantiomer
    • Cat. No.:
    • B1682490
    • CAS No.:
    • Molecular Formula:
    • C27H22Cl2N4O
    • Molecular Weight:
    • 489.4 g/mol
    Description
    6-[(S)-amino-(4-chlorophenyl)-(3-methyl-4-imidazolyl)methyl]-4-(3-chlorophenyl)-1-methyl-2-quinolinone is a diarylheptanoid.
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  • FTI-2153
    FTI-2153
    • Cat. No.:
    • B1683899
    • CAS No.:
    • 344900-92-1
    • Molecular Formula:
    • C25H30N4O3S
    • Molecular Weight:
    • 466.6 g/mol
    Description
    FTI-2153 is a potent farnesyltransferase inhibitor. FTI-2153 inhibits bipolar spindle formation during mitosis independently of transformation and Ras and p53 mutation status. FTI-2153 was reported to block bipo...
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  • FTI-277 hydrochloride
    FTI-277 hydrochloride
    • Cat. No.:
    • B8038194
    • CAS No.:
    • Molecular Formula:
    • C22H31Cl2N3O3S2
    • Molecular Weight:
    • 520.5 g/mol
    Description
    FTI-277 hydrochloride is a useful research compound. Its molecular formula is C22H31Cl2N3O3S2 and its molecular weight is 520.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality FTI-277 hydroc...
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  • L-739750
    L-739750
    • Cat. No.:
    • B15579450
    • CAS No.:
    • Molecular Formula:
    • C23H39N3O6S2
    • Molecular Weight:
    • 517.7 g/mol
    Description
    a CAAX peptidomimetic;  a farnesyltransferase inhibitor;  structure given in first source
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  • LB42708
    LB42708
    • Cat. No.:
    • B15615153
    • CAS No.:
    • Molecular Formula:
    • C30H27BrN4O2
    • Molecular Weight:
    • 555.5 g/mol
    Description
    farnesyltransferase inhibitor;  structure in first source
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